Cas no 69461-92-3 (Pentacyclo[5.4.0.02,6.03,11.04,10]undecan-8-one(9CI))

• Product Name: Pentacyclo[5.4.0.02,6.03,11.04,10]undecan-8-one(9CI)
• CAS No: 69461-92-3
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• CID: 525744
• PubChem ID: 144352
• Update Time: 2025-04-19

Pentacyclo[5.4.0.02,6.03,11.04,10]undecan-8-one(9CI) Chemical and Physical Properties

Names and Identifiers

• Pentacyclo[5.4.0.02,6.03,11.04,10]undecan-8-one(9CI)
• Pentacyclo[5.4.0.02,6.0.3,10.05,9]undecan-8-one
• pentacyclo[5.4.0.0~2,6~.0~3,10~.0~5,9~]undecan-8-one
• Pentacyclo[6.3.0.0(2,7).0(4,11).0(5,9)]undecan-3-one
• XGWUKTZSTPLHEO-UHFFFAOYSA-N
• AKOS016876362
• Z56782352
• RCL S18326
• Pentacyclo(5.4.0.02,6.0.3,10.05,9)undecan-8-one
• CS-0231293
• DTXSID90276393
• AKOS001031463
• pentacyclo[5.4.0.0?,?.0?,??.0?,?]undecan-8-one
• pentacyclo[5.4.0.0^{2,6}.0^{3,10}.0^{5,9}]undecan-8-one
• 69649-19-0
• AG-G-71323
• DTXSID50989371
• Octahydro-1H-2,4,1-(ethane[1,1,2]triyl)cyclobuta[cd]pentalen-7-one
• HMS1723J08
• 69461-92-3
• pentacyclo[5.4.0.02,6.03,10.05,9]undecan-8-one
• Pentacyclo[5.4.0.0(2,6).0(3,10).0(5,9)]undecan-8-one
• Octahydro-5H-2,4,1-(epiethane[1,1,2]triyl)cyclobuta[cd]pentalen-5-one
• Hexahydro-1,2,4-ethanylylidene-1H-cyclobuta[cd]pentalen-5(1aH)-one
• EN300-107787
• starbld0045559

• Inchi： 1S/C11H12O/c12-11-8-4-2-5-7-3(4)1-6(8)9(7)10(5)11/h3-10H,1-2H2
• InChI Key： XGWUKTZSTPLHEO-UHFFFAOYSA-N
• SMILES： O=C1C2C3CC4C1C1C2CC3C14

Computed Properties

• Exact Mass: 160.08886
• Monoisotopic Mass: 160.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.384
• Boiling Point: 290.6°C at 760 mmHg
• Flash Point: 122°C
• Refractive Index: 1.666
• PSA: 17.07